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Abstract

The Uty HY Peptide (246-254), supplied as a trifluoroacetate (TFA) salt, is a synthetic
nonapeptide that represents a significant tool in immunological research. As a male-specific
minor histocompatibility (H-Y) antigen, this peptide is the immunodominant epitope derived
from the ubiquitously transcribed tetratricopeptide repeat gene on the Y chromosome (UTY)
protein.[1][2][3][4][5][6] It is recognized by cytotoxic T lymphocytes (CTLs) in the context of the
murine major histocompatibility complex (MHC) class | molecule H2-Db.[3][4][6] This
recognition is a key factor in immune responses in sex-mismatched transplantation scenarios,
particularly in graft-versus-host disease (GVHD) and graft rejection.[7][8][9] This guide provides
a comprehensive overview of the peptide's fundamental properties, its role in T-cell activation,
and detailed experimental protocols for its application in research settings.

Core Properties and Characteristics

Uty HY Peptide (246-254) is a well-characterized peptide with defined physicochemical
properties. The trifluoroacetate salt form is a common result of the purification process using
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high-performance liquid chromatography (HPLC) and generally enhances the peptide's
solubility in aqueous solutions.[4]

Property Value Reference(s)

. . Trp-Met-His-His-Asn-Met-Asp-
Amino Acid Sequence [4][6]
Leu-lle (WMHHNMDLI)

Molecular Formula C53H77N15013S2 [4][6][10]
Molecular Weight 1196.4 g/mol [41[6][10]
Purity (by HPLC) Typically >95% [41[6][10]
Appearance Lyophilized white powder [4]

N Store lyophilized at -20°C. For
Storage Conditions ) [4][10][11]
solutions, store at -80°C.

MHC Restriction H2-Db (Mouse) [31[41[6]

Biological Function and Immunological Significance

Uty HY Peptide (246-254) is a minor histocompatibility antigen, which are peptides derived
from polymorphic proteins that can elicit an immune response in the context of transplantation
between MHC-matched, but genetically disparate individuals.[9]

o Graft-versus-Host Disease (GVHD): In female-to-male hematopoietic stem cell
transplantation (HSCT), donor female T-cells can recognize the Uty HY peptide presented on
the cells of the male recipient, leading to an immune attack against the recipient's tissues, a
condition known as GVHD.[7][8][9] Antibodies against UTY have been correlated with
chronic GVHD.[7][8]

o Graft Rejection: Conversely, in male-to-female solid organ or skin transplantation, the female
recipient's immune system can recognize the Uty HY peptide on the male graft, leading to
rejection.[3]

e Immunodominance: In the C57BL/6 mouse model, the T-cell response to the H-Y antigen is
immunodominant, with the majority of the CTL response directed against the Uty (246-254)
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epitope over other potential epitopes, such as from the Smcy protein.[2]

» Tolerance Induction: Due to its key role in rejection, the Uty HY peptide has been used in
experimental models to induce immunological tolerance. Administration of the peptide in
specific contexts can lead to prolonged survival of male grafts in female recipients.[3]

T-Cell Receptor Signaling Pathway

The recognition of the Uty HY (246-254) peptide presented by the H2-Db molecule on an
antigen-presenting cell (APC) by a specific CD8+ T-cell is the initiating event for a complex
intracellular signaling cascade. This leads to T-cell activation, proliferation, and the execution of
its effector functions, such as cytotoxicity.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC3867971/
https://pubmed.ncbi.nlm.nih.gov/12407024/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8201758?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Cell Membrane

phosphorylates

N

Cytoplasm

© 2025 BenchChem. All rights reserved.

4/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8201758?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Target Cell Preparation

1. Isolate splenocytes
from naive mouse

:

2. Split population

4 AN

Target Populiﬁ{n

3a. Pulse with
Uty HY (246-254) peptide

ntrol Population

3b. No peptide or
irrelevant peptide

4a. Label with
high conc. CFSE (CFSEh:i)

Y

5. Mix populations 1:1

4b. Label with
low conc. CFSE (CFSElo)

Injection a&d Analysis

6. Inject cell mixture i.v. into
immunized & control mice

:

7. Incubate in vivo
(e.g., 20 hours)

:

8. Harvest spleens

:

9. Analyze by Flow Cytometry

:

10. Calculate % specific lysis
by comparing CFSEhi/CFSEIo ratios
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Dendritic Cell (DC) Preparation

1. Culture bone marrow cells
from female C57BL/6 mouse
with GM-CSF

'

2. Harvest immature
bone marrow-derived
dendritic cells (BMDCs)

PeptidequIsing

3. Pulse immature BMDCs with
Uty HY (246-254) peptide

Injection and ';ransplantation

4. Inject peptide-pulsed BMDCs
into female C57BL/6 recipient mice

'

5. After a set period, transplant
syngeneic male skin graft
onto recipient mice

'

6. Monitor graft survival over timeT
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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